Cas no 1012326-53-2 (18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form)
1012326-53-2 structure
Product Name:18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form
CAS No:1012326-53-2
MF:C30H48O3
MW:456.700329780579
CID:6675191
Update Time:2024-03-02
18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form Chemical and Physical Properties
Names and Identifiers
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- ekeberin A
- (+)-Ekeberin A
- 18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form
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- Inchi: 1S/C30H48O3/c1-19(2)30-17-16-29(18-32-30)15-14-27(6)20(24(29)33-30)8-9-22-26(5)12-11-23(31)25(3,4)21(26)10-13-28(22,27)7/h19-22,24H,8-18H2,1-7H3
- InChI Key: KPGLSDWWUAAHSQ-UHFFFAOYSA-N
- SMILES: CC(C12OCC3(C(O1)C1CCC4C(C1(C)CC3)(C)CCC1C4(CCC(C1(C)C)=O)C)CC2)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- XLogP3: 8.095
18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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